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Compound of Interest

Compound Name: Fenchone-d3

Cat. No.: B12365830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity and isotopic enrichment of

Fenchone-d3, a deuterated analog of the bicyclic monoterpene Fenchone. Deuterated

compounds are of significant interest in drug discovery and development, primarily for their use

in metabolic studies, pharmacokinetic assessments, and as internal standards in analytical

chemistry. This document outlines the typical quality control specifications for Fenchone-d3,

details the analytical methodologies for its characterization, and provides visual representations

of the underlying experimental workflows.

Quantitative Data Summary
The purity and isotopic enrichment of Fenchone-d3 are critical parameters that define its

suitability for various research applications. The following tables summarize representative

analytical data for a typical batch of Fenchone-d3.

Table 1: Chemical Purity of Fenchone-d3

Parameter Specification Result Method

Chemical Purity ≥98.0% 99.5% GC-MS

Enantiomeric Purity Report 99% (1S,4R) Chiral GC

Chemical Identity Conforms to structure Conforms ¹H-NMR, MS
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Table 2: Isotopic Enrichment of Fenchone-d3

Parameter Specification Result Method

Isotopic Purity (d3) ≥95% 98.9% GC-MS

d0 Content Report 0.8% GC-MS

d1 Content Report 0.2% GC-MS

d2 Content Report 0.1% GC-MS

Experimental Protocols
The determination of chemical purity and isotopic enrichment of Fenchone-d3 relies on

established analytical techniques. Detailed protocols for the key methods are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Isotopic Enrichment
GC-MS is a primary technique for assessing both the chemical purity and the isotopic

distribution of volatile compounds like Fenchone-d3.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC Conditions:

Injector Temperature: 250°C

Oven Program: Start at 60°C, hold for 2 minutes, ramp to 240°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Volume: 1 µL (split mode, 50:1).
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MS Conditions:

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Data Analysis:

Chemical Purity: Determined by integrating the peak area of Fenchone-d3 relative to the

total ion chromatogram (TIC) area.

Isotopic Enrichment: Determined by analyzing the mass spectrum of the Fenchone-d3 peak.

The relative abundances of the molecular ions corresponding to the d0, d1, d2, and d3

species are used to calculate the isotopic distribution.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR spectroscopy is employed to confirm the chemical structure of Fenchone-d3 and to

provide an estimate of deuterium incorporation by observing the reduction or absence of

specific proton signals.

Instrumentation:

NMR Spectrometer (e.g., Bruker 400 MHz).

Sample Preparation:

Dissolve approximately 5-10 mg of Fenchone-d3 in 0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% tetramethylsilane (TMS) as an internal standard.

Acquisition Parameters:

Pulse Program: Standard single-pulse experiment (zg30).
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Number of Scans: 16.

Relaxation Delay: 1.0 s.

Data Analysis:

The ¹H-NMR spectrum is compared to that of an authentic, non-deuterated Fenchone

standard. The absence or significant reduction of the signal corresponding to the protons at

the deuterated position confirms the isotopic labeling. The integration of the remaining proton

signals relative to the internal standard provides a semi-quantitative measure of purity.

Visualizations
Analytical Workflow for Fenchone-d3 Characterization
The following diagram illustrates the general workflow for the analysis of Fenchone-d3, from

sample reception to final data reporting.
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Click to download full resolution via product page

Caption: Workflow for Fenchone-d3 Analysis.

Logical Relationship for Purity and Enrichment
Assessment
This diagram outlines the logical flow of assessing the key quality attributes of Fenchone-d3.
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Caption: Quality Control Logic for Fenchone-d3.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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